Cas no 17879-23-1 (trans-4-(aminomethyl)cyclohexylmethanol)

• Product Name: trans-4-(aminomethyl)cyclohexylmethanol
• CAS No: 17879-23-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD14702919
• CID: 1079401
• PubChem ID: 70631
• Update Time: 2025-11-02

trans-4-(aminomethyl)cyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(Aminomethyl)cyclohexyl]methanol
• [trans-4-(aminomethyl)cyclohexyl]methanol(SALTDATA: FREE)
• (1r,4r)-4-aminocyclohexan-1-ol
• (1r,4r)-4-aminocyclohexanol
• [trans-4-(aminomethyl)cyclohexyl]methanol
• 1,4-trans-hydroxycyclohexylamine
• 4-Trans amino cyclohexanol
• AMINOCYCLOHEXANOL(TRANS-4)
• AURORA KA-7506
• TIMTEC-BB SBB005825
• trans-1-amino-4-cyclohexanol
• trans-4-(aminomethyl)cyclohexanemethanol
• Trans-4-Amimocyclohexanol
• trans-4-Aminocyclohe
• Trans-4-aMniocyclohexanol
• trans-4-hydroxycyclohexylamine
• [cis-4-(Aminomethyl)cyclohexyl]methanol
• EN300-1624968
• WWDKVICMJWBJKJ-ZKCHVHJHSA-N
• 17879-23-1
• ALBB-013597
• 4-(Aminomethyl)cyclohexanemethanol
• WWDKVICMJWBJKJ-OCAPTIKFSA-N
• A1-01087
• SCHEMBL351945
• SB46774
• D73841
• Cis-(4-(Aminomethyl)cyclohexyl)methanol
• Cyclohexanemethanol, 4-(aminomethyl)-, trans-
• 17879-20-8
• AMY21319
• trans-4-aminomethylcyclohexane methanol
• 1074-62-0
• Cyclohexanemethanol, 4-(aminomethyl)-
• (4-(aminomethyl)cyclohexyl)methanol
• LS-04240
• AKOS006344523
• CS-0069300
• SCHEMBL5523332
• DTXSID3061471
• trans-4-(Aminomethyl)cyclohexyl]methanol
• MFCD14702919
• SCHEMBL20968578
• SCHEMBL5046197
• DB-179689
• SY390267
• trans-4-(Aminomethyl)cyclohexyl)methanol
• AKOS006335641
• [(1R,4R)-4-(AMINOMETHYL)CYCLOHEXYL]METHANOL
• Cyclohexanemethanol,4-(aminomethyl)-
• DTXCID1033080
• trans-4-(aminomethyl)cyclohexylmethanol

• MDL： MFCD14702919
• Inchi： 1S/C8H17NO/c9-5-7-1-3-8(6-10)4-2-7/h7-8,10H,1-6,9H2
• InChI Key： WWDKVICMJWBJKJ-UHFFFAOYSA-N
• SMILES： OCC1CCC(CN)CC1

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on trans-4-(aminomethyl)cyclohexylmethanol

Comprehensive Guide to trans-4-(aminomethyl)cyclohexylmethanol (CAS No. 17879-23-1): Properties, Applications, and Market Insights

trans-4-(aminomethyl)cyclohexylmethanol (CAS 17879-23-1) is a versatile cyclohexane derivative with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its aminomethyl and hydroxymethyl functional groups, has garnered attention for its unique structural properties and potential in drug discovery. In this article, we delve into its chemical properties, synthetic routes, and emerging applications, while addressing common queries from researchers and industry professionals.

The molecular structure of trans-4-(aminomethyl)cyclohexylmethanol features a cyclohexane ring with trans-configuration, enhancing its stability and reactivity in various chemical reactions. Its boiling point and solubility make it suitable for organic synthesis, particularly in the development of chiral intermediates for pharmaceutical APIs. Recent studies highlight its role in peptide coupling and catalysis, aligning with the growing demand for green chemistry solutions.

One of the most searched questions about CAS 17879-23-1 is its application in drug formulation. Researchers are exploring its use as a building block for CNS-targeting drugs, owing to its ability to cross the blood-brain barrier. Additionally, its low toxicity profile makes it a candidate for cosmetic additives, responding to the trend of clean-label ingredients in personal care products.

The agrochemical sector leverages trans-4-(aminomethyl)cyclohexylmethanol as a precursor for herbicide safeners, addressing the need for sustainable crop protection. Its biodegradability aligns with global regulations on environmental safety, a hot topic in 2024. Market reports indicate a 5.8% CAGR for similar fine chemicals, driven by biopharmaceutical innovation and precision agriculture.

For synthetic chemists, optimizing the production process of 17879-23-1 remains a key challenge. Advances in continuous flow chemistry and enzymatic resolution have improved yields, reducing production costs. FAQs often revolve around its storage conditions (recommended: 2-8°C under inert gas) and compatibility with common reagents like Grignard compounds.

In the context of SEO trends, this article targets high-volume queries such as "trans-4-(aminomethyl)cyclohexylmethanol suppliers", "CAS 17879-23-1 price trends", and "cyclohexylmethanol derivatives in drug development". The compound’s patent landscape shows activity in neurological disorder treatments, reflecting its relevance to healthtech investments.

To conclude, trans-4-(aminomethyl)cyclohexylmethanol exemplifies the intersection of chemical innovation and industrial demand. Its adaptability across sectors—from pharma intermediates to eco-friendly agrochemicals—positions it as a compound to watch in the next decade. For detailed technical specifications or custom synthesis inquiries, consult specialized chemical databases or B2B platforms.